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Compound of Interest

Compound Name: Dihydroxyacetone Phosphate

Cat. No.: B1201352 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Dihydroxyacetone Phosphate (DHAP). Adherence

to these procedures is vital for ensuring a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment
The hazard classification for Dihydroxyacetone Phosphate can vary depending on its form

and the supplier. Some sources classify it as hazardous, citing potential for acute oral toxicity,

skin and eye irritation, and respiratory tract irritation[1]. Other sources, particularly for the

magnesium salt hydrate form, indicate it is not a hazardous substance[2][3][4]. Due to these

discrepancies, it is imperative to always consult the specific Safety Data Sheet (SDS) for the

product you are using and handle it with care.

The following table summarizes the recommended Personal Protective Equipment (PPE) for

handling DHAP.
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PPE Category Recommendation Source

Eye Protection
Safety goggles with side-

shields.
[3][5]

Hand Protection

Protective gloves. The specific

glove material should be

resistant to the chemical.

[3][5]

Body Protection
Impervious clothing, such as a

lab coat.
[3][5]

Respiratory Protection

A suitable respirator should be

used, especially when there is

a risk of dust or aerosol

formation.

[1][3]

Operational Plan: Safe Handling and Storage
Proper handling and storage are critical to maintaining the stability of DHAP and ensuring user

safety.

Handling Procedures:

Ventilation: Always work in a well-ventilated area. Use of a chemical fume hood is

recommended, especially when handling the powder form to minimize inhalation of dust[1][3]

[5].

Avoid Contact: Prevent contact with skin, eyes, and clothing by wearing the appropriate

PPE[1][3][5].

Dust and Aerosol Prevention: Avoid the formation of dust and aerosols. If handling the solid

form, be careful not to create dust clouds[1][3].

Hygiene: Wash hands thoroughly with soap and water after handling and before breaks or

leaving the laboratory[1][5]. Do not eat, drink, or smoke in areas where DHAP is handled[6]

[7].

Storage Procedures:
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Container: Keep the container tightly sealed in a dry and well-ventilated place[3][4].

Temperature: Store at the recommended temperature, which is typically -20°C for long-term

stability. Some forms may be shipped at room temperature for short periods[3].

Incompatibilities: Store away from strong acids/alkalis and strong oxidizing/reducing

agents[3].

Emergency and Disposal Plan
First Aid Measures:

Inhalation: Move the individual to fresh air. If breathing is difficult, provide artificial respiration

and seek medical attention[1][3].

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing[3][5].

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek medical advice if irritation persists[2][3]

[5].

Ingestion: Wash out the mouth with water. Do NOT induce vomiting. Call a physician for

guidance[3].

Spill and Leak Procedures:

Evacuate: Evacuate personnel from the immediate area of the spill[1].

Ventilate: Ensure the area is well-ventilated[1][3].

Containment: Wearing appropriate PPE, prevent further leakage or spillage if it is safe to do

so[3].

Cleanup:

For solid spills, sweep up and shovel the material, avoiding dust creation. Place in a

suitable, closed container for disposal[1].

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

http://file.medchemexpress.com/batch_PDF/HY-113131/Dihydroxyacetone-phosphate-SDS-MedChemExpress.pdf
https://www.makingcosmetics.com/on/demandware.static/-/Sites-makingcosmetics-master/default/dwac007c45/msds/sds-dihydroxyacetone.pdf
http://file.medchemexpress.com/batch_PDF/HY-113131/Dihydroxyacetone-phosphate-SDS-MedChemExpress.pdf
http://file.medchemexpress.com/batch_PDF/HY-113131/Dihydroxyacetone-phosphate-SDS-MedChemExpress.pdf
https://static.cymitquimica.com/products/IN/pdf/sds-DA00EYXB.pdf
http://file.medchemexpress.com/batch_PDF/HY-113131/Dihydroxyacetone-phosphate-SDS-MedChemExpress.pdf
http://file.medchemexpress.com/batch_PDF/HY-113131/Dihydroxyacetone-phosphate-SDS-MedChemExpress.pdf
https://aksci.com/sds/J40094_SDS.pdf
https://cdn.caymanchem.com/cdn/msds/34641m.pdf
http://file.medchemexpress.com/batch_PDF/HY-113131/Dihydroxyacetone-phosphate-SDS-MedChemExpress.pdf
https://aksci.com/sds/J40094_SDS.pdf
http://file.medchemexpress.com/batch_PDF/HY-113131/Dihydroxyacetone-phosphate-SDS-MedChemExpress.pdf
https://static.cymitquimica.com/products/IN/pdf/sds-DA00EYXB.pdf
https://static.cymitquimica.com/products/IN/pdf/sds-DA00EYXB.pdf
http://file.medchemexpress.com/batch_PDF/HY-113131/Dihydroxyacetone-phosphate-SDS-MedChemExpress.pdf
http://file.medchemexpress.com/batch_PDF/HY-113131/Dihydroxyacetone-phosphate-SDS-MedChemExpress.pdf
https://static.cymitquimica.com/products/IN/pdf/sds-DA00EYXB.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201352?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


For liquid spills, absorb with an inert, non-combustible material (e.g., sand, earth,

diatomite)[3][7].

Decontamination: Clean the spill area thoroughly. Surfaces and equipment can be

decontaminated by scrubbing with alcohol[3].

Disposal Plan:

Waste Container: Dispose of DHAP and any contaminated materials in a suitable, labeled,

and closed container[1].

Regulations: Do not allow the product to enter drains or waterways[1][2][5]. Disposal must be

in accordance with all applicable federal, state, and local environmental regulations. Contact

a licensed professional waste disposal service to dispose of this material.

Packaging: Uncleaned packaging should be disposed of as unused product[2].

Workflow for Handling Dihydroxyacetone Phosphate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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